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Abstract
4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound belonging to the

quinoline carboxylic acid family, a class of molecules that has garnered significant interest in

medicinal chemistry due to its wide range of biological activities. This technical guide provides

a comprehensive review of the current literature on 4-Hydroxy-6-nitro-3-quinolinecarboxylic
acid, covering its synthesis, physicochemical properties, known biological activities, and

potential mechanisms of action. The document is intended for researchers, scientists, and drug

development professionals, offering field-proven insights and detailed experimental context to

facilitate further investigation and application of this compound.

Introduction
The quinoline scaffold is a privileged structure in drug discovery, forming the core of numerous

synthetic and natural compounds with diverse pharmacological properties.[1][2] Derivatives of

quinoline and its bioisostere, quinolone, are known to exhibit a wide spectrum of biological

activities, including antibacterial, antifungal, antimalarial, antiviral, anticancer, and anti-
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inflammatory effects.[1][2] 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (4H6N3QCA) is a

specific derivative characterized by a hydroxyl group at the 4-position, a nitro group at the 6-

position, and a carboxylic acid at the 3-position.[3] These functional groups are expected to

play a crucial role in the molecule's chemical reactivity and biological interactions. The

presence of the nitroaromatic moiety, in particular, is a common feature in many bioactive

compounds and can be a precursor to a variety of other functional groups, offering a versatile

handle for chemical modification. This guide aims to synthesize the available scientific literature

on 4H6N3QCA, providing a foundational understanding for its potential applications in research

and development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4H6N3QCA is essential for its

handling, formulation, and interpretation of its biological activity.

Property Value Source

Molecular Formula C10H6N2O5 [3]

Molecular Weight 234.17 g/mol [3]

IUPAC Name
4-hydroxy-6-nitroquinoline-3-

carboxylic acid

Synonyms

6-nitro-4-oxo-1,4-

dihydroquinoline-3-carboxylic

acid

[3]

Appearance Likely a crystalline solid Inferred

Solubility

Sparingly soluble in water,

soluble in organic solvents like

DMSO and DMF

Inferred from similar structures

The molecule exists in tautomeric forms, primarily between the 4-hydroxyquinoline and the 4-

quinolone forms. The 4-quinolone tautomer is often the more stable form. The carboxylic acid,

hydroxyl, and nitro groups are all capable of participating in hydrogen bonding, which will

influence the molecule's melting point, solubility, and interactions with biological targets.[3]
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Synthesis and Chemical Reactivity
The synthesis of 4H6N3QCA can be achieved through several established synthetic routes for

quinoline derivatives. The choice of method often depends on the availability of starting

materials and the desired scale of the reaction.

Primary Synthetic Routes
One of the most direct methods for the synthesis of 4H6N3QCA is the nitration of a pre-existing

4-hydroxyquinoline-3-carboxylic acid scaffold.[3] This electrophilic aromatic substitution is

typically carried out using a mixture of concentrated nitric acid and sulfuric acid under carefully

controlled temperature conditions to ensure regioselectivity for the 6-position.[3]

Other notable synthetic strategies for constructing the core quinoline ring system that could be

adapted for 4H6N3QCA include:

Gould-Jacobs Reaction: This method involves the condensation of an aniline (in this case, a

4-nitroaniline derivative) with diethyl ethoxymethylenemalonate, followed by thermal

cyclization.[4] Subsequent hydrolysis of the resulting ester would yield the desired carboxylic

acid. The high temperatures required for cyclization are a key consideration in this method.

[4]

Conrad-Limpach-Knorr Synthesis: This approach can also be used for the preparation of 4-

hydroxyquinoline derivatives and could be adapted for the synthesis of 4H6N3QCA.[3]

Pfitzinger Synthesis: This reaction involves the condensation of isatin with a carbonyl

compound in the presence of a base to yield quinoline-4-carboxylic acids.[3] Subsequent

nitration would be required to introduce the nitro group at the 6-position.

General Synthesis Workflow: Nitration of 4-
hydroxyquinoline-3-carboxylic acid

4-hydroxyquinoline-3-carboxylic acid Conc. HNO3
Conc. H2SO4 4-Hydroxy-6-nitro-3-quinolinecarboxylic acidNitration
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid
via nitration.

Key Chemical Reactions
The functional groups of 4H6N3QCA allow for a range of chemical transformations:

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group

using various reducing agents, such as hydrogen gas with a palladium catalyst or sodium

dithionite.[3] This provides a route to 6-amino-4-hydroxy-3-quinolinecarboxylic acid, a

versatile intermediate for further derivatization.

Reactions of the Carboxylic Acid: The carboxylic acid group can undergo standard

transformations, such as esterification and amidation, to produce a library of related

compounds with potentially modulated biological activities.[3]

Oxidation: The hydroxyl group can be oxidized to form quinone derivatives, although this

may require harsh conditions that could affect other parts of the molecule.[3]

Biological Activity and Potential Therapeutic
Applications
While specific studies on 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are limited, the

broader class of quinoline carboxylic acids and nitroaromatic compounds exhibit a wide range

of biological activities.

Antimicrobial Activity
Derivatives of 4-hydroxy-3-quinolinecarboxylic acid have been investigated for their

antimicrobial properties.[5] 4H6N3QCA itself has been reported to show antibacterial activity

against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against

certain fungal species.[3] The mechanism of action for quinolone antibacterials often involves

the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA

replication, transcription, and repair. The nitro group in 4H6N3QCA could also contribute to its
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antimicrobial effects through bioreduction to cytotoxic reactive nitrogen species within the

microbial cell.

Antiprotozoal Activity
Preliminary in vitro studies have suggested that 4H6N3QCA may have potential efficacy

against protozoan parasites, such as those responsible for leishmaniasis.[3] Many existing

antiprotozoal drugs are nitroheterocyclic compounds, which act as prodrugs that are activated

by nitroreductases within the parasite to generate toxic metabolites.

Enzyme Inhibition
The quinoline carboxylic acid scaffold is known to be a versatile framework for the design of

enzyme inhibitors.

Dihydroorotate Dehydrogenase (DHODH) Inhibition: DHODH is a key enzyme in the de novo

pyrimidine biosynthesis pathway.[6] Inhibition of this enzyme leads to pyrimidine depletion

and can halt cell cycle progression, making it an attractive target for the development of

therapies for cancer, autoimmune disorders, and parasitic infections.[6] Several quinoline

carboxylic acid derivatives have been identified as potent DHODH inhibitors.[6]

Sirtuin Inhibition: Sirtuins are a class of NAD+-dependent deacetylases that play important

roles in various cellular processes, including metabolism and cancer.[7] Certain 2-phenyl-

quinoline-4-carboxylic acid derivatives have been identified as selective inhibitors of SIRT3,

with potential applications in leukemia therapy.[7]

Dehydrogenase Inhibition: 4-hydroxyquinoline-3-carboxylic acids have been studied as

inhibitors of cellular respiration, specifically targeting enzymes like malate dehydrogenase

and lactate dehydrogenase.[8]

Anti-inflammatory and Antioxidant Activity
The quinoline and quinolone scaffolds are present in compounds with anti-inflammatory and

antioxidant properties.[1] Some quinoline derivatives have been shown to inhibit lipoxygenase

(LOX), an enzyme involved in the inflammatory cascade.[1]

Anticancer Activity
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The antiproliferative effects of quinoline derivatives have been documented against various

cancer cell lines.[9] Potential mechanisms include the induction of cell cycle arrest and

apoptosis. The ability of some quinoline carboxylic acids to chelate divalent metals may also

contribute to their anticancer effects.[9]

Putative Mechanism of Action
The precise mechanism of action for 4H6N3QCA has not been fully elucidated in the literature.

However, based on its structural features and the known activities of related compounds,

several putative mechanisms can be proposed.

Inhibition of Nucleic Acid Synthesis
A plausible mechanism, particularly for its antibacterial effects, is the inhibition of bacterial DNA

gyrase and topoisomerase IV. This is the well-established mechanism for the quinolone class

of antibiotics. The planar quinoline ring system can intercalate into DNA, while the carboxylic

acid and ketone (in the quinolone tautomer) can coordinate with the magnesium ions in the

enzyme's active site.

Generation of Reactive Nitrogen Species
The nitro group can be enzymatically reduced in anaerobic or microaerophilic environments

(such as within certain bacteria or protozoa) to form nitroso and hydroxylamine intermediates,

as well as the nitro anion radical. These reactive species can cause widespread damage to

cellular macromolecules, including DNA, proteins, and lipids, leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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